Cas no 1935577-90-4 (3-(2,2-Dimethylcyclopropyl)-3-oxopropanal)
3-(2,2-Dimethylcyclopropyl)-3-oxopropanal is a specialized organic compound featuring a cyclopropyl ring with two methyl substituents and a β-ketoaldehyde functional group. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of more complex molecules. The presence of both carbonyl and aldehyde groups allows for versatile reactivity, enabling applications in cyclization, condensation, and nucleophilic addition reactions. Its rigid cyclopropyl moiety may also impart steric and electronic effects that influence reaction pathways. The compound is typically used in controlled environments due to its reactive nature, making it suitable for advanced pharmaceutical or agrochemical synthesis where precise functional group manipulation is required.
1935577-90-4 structure
Product Name:3-(2,2-Dimethylcyclopropyl)-3-oxopropanal
CAS No:1935577-90-4
MF:C8H12O2
MW:140.179682731628
CID:5698879
PubChem ID:130896568
Update Time:2025-10-29
3-(2,2-Dimethylcyclopropyl)-3-oxopropanal Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanepropanal, 2,2-dimethyl-β-oxo-
- 1935577-90-4
- 3-(2,2-Dimethylcyclopropyl)-3-oxopropanal
- EN300-1127563
-
- Inchi: 1S/C8H12O2/c1-8(2)5-6(8)7(10)3-4-9/h4,6H,3,5H2,1-2H3
- InChI Key: FGOCOSBFTFOEAH-UHFFFAOYSA-N
- SMILES: O=C(CC=O)C1CC1(C)C
Computed Properties
- Exact Mass: 140.083729621g/mol
- Monoisotopic Mass: 140.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 1.025±0.06 g/cm3(Predicted)
- Boiling Point: 188.9±23.0 °C(Predicted)
- pka: 5.86±0.40(Predicted)
3-(2,2-Dimethylcyclopropyl)-3-oxopropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1127563-0.05g |
3-(2,2-dimethylcyclopropyl)-3-oxopropanal |
1935577-90-4 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1127563-0.1g |
3-(2,2-dimethylcyclopropyl)-3-oxopropanal |
1935577-90-4 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1127563-0.25g |
3-(2,2-dimethylcyclopropyl)-3-oxopropanal |
1935577-90-4 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1127563-0.5g |
3-(2,2-dimethylcyclopropyl)-3-oxopropanal |
1935577-90-4 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1127563-1.0g |
3-(2,2-dimethylcyclopropyl)-3-oxopropanal |
1935577-90-4 | 1g |
$1086.0 | 2023-05-26 | ||
| Enamine | EN300-1127563-2.5g |
3-(2,2-dimethylcyclopropyl)-3-oxopropanal |
1935577-90-4 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1127563-5.0g |
3-(2,2-dimethylcyclopropyl)-3-oxopropanal |
1935577-90-4 | 5g |
$3147.0 | 2023-05-26 | ||
| Enamine | EN300-1127563-10.0g |
3-(2,2-dimethylcyclopropyl)-3-oxopropanal |
1935577-90-4 | 10g |
$4667.0 | 2023-05-26 | ||
| Enamine | EN300-1127563-1g |
3-(2,2-dimethylcyclopropyl)-3-oxopropanal |
1935577-90-4 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1127563-5g |
3-(2,2-dimethylcyclopropyl)-3-oxopropanal |
1935577-90-4 | 95% | 5g |
$2443.0 | 2023-10-26 |
3-(2,2-Dimethylcyclopropyl)-3-oxopropanal Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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